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Compound of Interest

Compound Name: 3-Bromo-5-fluorobenzonitrile

Cat. No.: B1333829

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 3-Bromo-5-
fluorobenzonitrile (CAS No. 179898-34-1), a key intermediate in pharmaceutical and
agrochemical research.[1] The information is compiled from various safety data sheets (SDS)
to ensure a thorough understanding of the potential hazards and the necessary precautions for
its handling.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-Bromo-5-fluorobenzonitrile is
presented in the table below. These properties are essential for understanding the substance's
behavior under various laboratory conditions.
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Property Value Source
Molecular Formula C7HsBrFN [2][3]
Molecular Weight 200.01 g/mol [2][3]
Appearance White to pale yellow solid [1]
Melting Point 43 °C [3]
Boiling Point 218.7 £ 20.0 °C (Predicted) [3]
Flash Point 86.1+21.8°C [3]
Density 1.69 + 0.1 g/cm3 (Predicted) [3]
IUPAC Name 3-bromo-5-fluorobenzonitrile [2]

CAS Number 179898-34-1 [2][3]

IADLVSLZPQYXIF-
InChlKey [2][3]
UHFFFAOYSA-N

Hazard Identification and Classification

3-Bromo-5-fluorobenzonitrile is classified as a hazardous substance. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides a
standardized framework for communicating hazard information. The classifications for this
compound are detailed below.
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Hazard
Hazard Class Category Statement Signal Word Pictogram
Code(s)
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. _ i Exclamation
Corrosion/Irritatio 2 H315 Warning
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n
Serious Eye _ Exclamation
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Damage/Irritation Mark
Specific target )
- i Exclamation
organ toxicity — 3 H335 Warning
Mark

single exposure

Hazard Statements:

H315: Causes skin irritation.[3]

H301/H302: Toxic if swallowed / Harmful if swallowed.[2][3]

H331/H332: Toxic if inhaled / Harmful if inhaled.[3]

H311/H312: Toxic in contact with skin / Harmful in contact with skin.[2][3]
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e H319: Causes serious eye irritation.[3]
e H335: May cause respiratory irritation.[3]

Note on Toxicity Data: While the GHS classifications indicate significant toxicity, specific
guantitative toxicity data such as LD50 (median lethal dose) or LC50 (median lethal
concentration) values for 3-Bromo-5-fluorobenzonitrile are not readily available in the public
domain. Therefore, this compound should be handled with the utmost care, assuming it to be

highly toxic.

Experimental Protocols

Detailed experimental protocols for the toxicological testing of 3-Bromo-5-fluorobenzonitrile
are not publicly available. The hazard classifications are based on data submitted by chemical

suppliers and regulatory bodies.

Safe Handling and Emergency Procedures

The following diagram outlines the logical workflow for the safe handling of 3-Bromo-5-
fluorobenzonitrile, from initial risk assessment to emergency response. Adherence to these
procedures is critical to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE):

- Move to fresh air
- Seek immediate medical attention - Seek immediate medical attention

Click to download full resolution via product page

Caption: Workflow for safe handling of 3-Bromo-5-fluorobenzonitrile.

First-Aid Measures
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In case of exposure, follow these first-aid measures and seek immediate medical attention.[4]

[5]

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration.

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing.

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present and easy to do. Continue rinsing.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

e Hazardous Combustion Products: Carbon oxides, nitrogen oxides (NOXx), hydrogen bromide
gas, and hydrogen fluoride.[4][5]

e Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[4]

Disposal Considerations

Dispose of this material and its container at a licensed hazardous-waste disposal plant.[4][5]
Do not allow product to reach drains.

This guide is intended to provide essential safety information for trained professionals. Always
refer to the most current and complete Safety Data Sheet (SDS) from your supplier before
handling 3-Bromo-5-fluorobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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